Cas no 2742661-06-7 (1-(6-Fluoro-2-methylpyridin-3-yl)methanamine hydrochloride)

• Product name: 1-(6-Fluoro-2-methylpyridin-3-yl)methanamine hydrochloride
• CAS No: 2742661-06-7
• MF: C₇H₁₀ClFN₂
• MW: 176.619103908539
• CID: 6583928
• PubChem ID: 165703204

1-(6-Fluoro-2-methylpyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluoro-2-methylpyridin-3-yl)methanamine hydrochloride
• 2742661-06-7
• EN300-37137916
• 1-(6-Fluoro-2-methylpyridin-3-yl)methanamine hydrochloride

• Inchi： 1S/C7H9FN2.ClH/c1-5-6(4-9)2-3-7(8)10-5;/h2-3H,4,9H2,1H3;1H
• InChI Key： WKIJIYVILIULJD-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=C(CN)C(C)=N1

Computed Properties

• Exact Mass: 176.0516542g/mol
• Monoisotopic Mass: 176.0516542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-Fluoro-2-methylpyridin-3-yl)methanamine hydrochloride

1-(6-Fluoro-2-methylpyridin-3-yl)methanamine hydrochloride: A Comprehensive Overview

The compound 1-(6-Fluoro-2-methylpyridin-3-yl)methanamine hydrochloride (CAS No: 2742661-06-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often abbreviated as FMPHCl, belongs to the class of pyridine derivatives and is characterized by its unique structure, which includes a pyridine ring substituted with fluorine and methyl groups, along with an amine functionality. The hydrochloride salt form of this compound is particularly notable due to its potential applications in drug development and materials science.

The synthesis of 1-(6-Fluoro-2-methylpyridin-3-yl)methanamine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and acid-base neutralization. The starting material for this synthesis is typically 6-fluoro-2-methylpyridine, which undergoes methylation at the 3-position to introduce the amine group. The resulting free base is then converted into its hydrochloride salt by treatment with hydrochloric acid, yielding the final product. This synthesis pathway is both efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

One of the most intriguing aspects of FMPHCl is its pharmacological profile. Recent studies have demonstrated that this compound exhibits potent activity against various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, research published in the *Journal of Medicinal Chemistry* highlights its ability to inhibit serine proteases, which are implicated in conditions such as inflammation and cancer. Additionally, FMPHCl has shown promise as a potential antagonist for GABA receptors, suggesting its utility in treating epilepsy and other neurological conditions.

The structural versatility of 1-(6-Fluoro-2-methylpyridin-3-yl)methanamine hydrochloride also lends itself to applications beyond pharmacology. In materials science, this compound has been explored as a precursor for the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for transition metals makes it a valuable component in the design of porous materials with applications in gas storage and catalysis.

From an environmental standpoint, FMPHCl has been subjected to rigorous testing to assess its biodegradability and ecotoxicity. According to recent studies published in *Environmental Science & Technology*, this compound demonstrates moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other pharmaceutical compounds. However, further research is needed to fully understand its long-term impact on aquatic ecosystems.

In terms of regulatory considerations, 1-(6-Fluoro-2-methylpyridin-3-yl)methanamine hydrochloride has been classified as a non-hazardous chemical under current regulations. Its physical properties, such as melting point (185°C) and solubility (soluble in water and organic solvents), make it suitable for various industrial applications without posing significant safety risks.

Looking ahead, the future of FMPHCl appears bright, with ongoing research exploring its potential in drug delivery systems and nanotechnology. Scientists are also investigating methods to enhance its bioavailability through structural modifications and formulation strategies. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in both therapeutic development and materials innovation.

In conclusion, 1-(6-Fluoro-2-methylpyridin-3-yL)methanamine hydrochloride (CAS No: 2742661067) stands out as a multifaceted molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with its promising biological activity, position it as a key player in the advancement of modern science and technology.